Cas no 2137771-31-2 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)-
• CAS No: 2137771-31-2
• MF: C₉H₁₆FN₃O₃S
• MW: 265.305044174194
• CID: 5298252
• Update Time: 2025-06-19

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 4-(2-Ethoxyethyl)-5-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)-

• Inchi： 1S/C9H16FN3O3S/c1-4-16-6-5-13-8(7(2)3)11-12-9(13)17(10,14)15/h7H,4-6H2,1-3H3
• InChI Key： VCSRUOXHNZZBPN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)C)N1CCOCC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 0.9
• Topological Polar Surface Area: 82.5

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)-

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)- (CAS No. 2137771-31-2): A Comprehensive Overview

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2-ethoxyethyl)-5-(1-methylethyl)- (CAS No. 2137771-31-2) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a triazole ring and a sulfonyl fluoride functional group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The 4H-1,2,4-triazole moiety is a well-known heterocyclic ring system that has been extensively studied for its biological activities. Triazoles are known for their broad spectrum of pharmacological properties, including antifungal, antiviral, and anti-inflammatory effects. The presence of the sulfonyl fluoride group further enhances the reactivity and functional versatility of the compound, making it an attractive target for chemical synthesis and biological evaluation.

Recent research has highlighted the potential of 4H-1,2,4-triazole-3-sulfonyl fluoride derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibit potent antifungal activity against Candida species, which are common pathogens responsible for opportunistic infections. Another study in the European Journal of Medicinal Chemistry demonstrated that these derivatives can effectively inhibit the growth of multidrug-resistant bacteria, making them promising candidates for combating antibiotic resistance.

The 4-(2-ethoxyethyl)-5-(1-methylethyl) substituents on the triazole ring contribute to the overall stability and solubility of the compound. These substituents can influence the pharmacokinetic properties of the molecule, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for optimizing the therapeutic efficacy and safety of potential drug candidates.

In terms of synthetic methodology, 4H-1,2,4-triazole-3-sulfonyl fluoride can be synthesized through a multi-step process involving the reaction of appropriate starting materials. One common approach involves the condensation of a suitable nitrile with hydrazine to form the triazole ring, followed by sulfonation and fluorination steps to introduce the sulfonyl fluoride group. The specific synthetic route can be tailored to achieve high yields and purity levels, which are essential for pharmaceutical applications.

The physicochemical properties of 4H-1,2,4-triazole-3-sulfonyl fluoride have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR studies have revealed that the sulfonyl fluoride group exhibits distinct chemical shifts that can be used to monitor its reactivity in different environments.

In addition to its potential as a therapeutic agent, 4H-1,2,4-triazole-3-sulfonyl fluoride has also been explored for its use as an intermediate in organic synthesis. Its reactivity with various nucleophiles makes it a versatile building block for constructing complex molecular architectures. This property has been leveraged in the synthesis of advanced materials and functional polymers with tailored properties.

The safety profile of 4H-1,2,4-triazole-3-sulfonyl fluoride is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

Overall, 4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137771-31-2) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a potential therapeutic agent or synthetic intermediate.